Cas no 1261871-94-6 (4-Fluoro-2'-(trifluoromethyl)biphenyl-2-carbonyl chloride)

• Product Name: 4-Fluoro-2'-(trifluoromethyl)biphenyl-2-carbonyl chloride
• CAS No: 1261871-94-6
• MF: C₁₄H₇ClF₄O
• MW: 302.651396989822
• CID: 4995149
• Update Time: 2025-05-22

4-Fluoro-2'-(trifluoromethyl)biphenyl-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2'-(trifluoromethyl)biphenyl-2-carbonyl chloride

• Inchi： 1S/C14H7ClF4O/c15-13(20)11-7-8(16)5-6-9(11)10-3-1-2-4-12(10)14(17,18)19/h1-7H
• InChI Key： LVDPWBSBNGZLQK-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C=CC=1C1C=CC=CC=1C(F)(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 5
• Topological Polar Surface Area: 17.1

Additional information on 4-Fluoro-2'-(trifluoromethyl)biphenyl-2-carbonyl chloride

Recent Advances in the Application of 4-Fluoro-2'-(trifluoromethyl)biphenyl-2-carbonyl chloride (CAS: 1261871-94-6) in Chemical Biology and Pharmaceutical Research

4-Fluoro-2'-(trifluoromethyl)biphenyl-2-carbonyl chloride (CAS: 1261871-94-6) is a highly specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This aromatic acyl chloride derivative serves as a critical building block for the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies have highlighted its role in facilitating efficient amide bond formation, a fundamental reaction in peptidomimetic and small-molecule drug synthesis.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing novel Bruton's tyrosine kinase (BTK) inhibitors, where its unique trifluoromethyl and fluorine substitutions were shown to enhance binding affinity and metabolic stability. The researchers utilized 1261871-94-6 as a key intermediate in a multi-step synthesis of irreversible inhibitors, achieving significant improvements in selectivity profiles compared to earlier generation compounds.

In parallel research, scientists at several major pharmaceutical companies have incorporated this building block into their fragment-based drug discovery platforms. Its structural features - the electron-withdrawing trifluoromethyl group and the fluorine atom - create favorable π-stacking interactions with aromatic amino acid residues in target proteins, as evidenced by X-ray crystallographic studies of protein-ligand complexes. These properties make it particularly valuable for optimizing drug candidates targeting challenging protein-protein interaction interfaces.

Recent synthetic methodology developments have also expanded the utility of 4-Fluoro-2'-(trifluoromethyl)biphenyl-2-carbonyl chloride. A 2024 report in Organic Process Research & Development detailed an improved, scalable preparation method that addresses previous challenges with storage stability and purity. The new protocol employs continuous flow chemistry techniques, achieving >99% purity with significantly reduced formation of hydrolyzed byproducts, which had been a limitation in earlier batch processes.

From a safety and handling perspective, recent material safety data sheet (MSDS) updates emphasize the compound's moisture sensitivity and recommend strict anhydrous conditions during handling. However, its relatively low acute toxicity profile (as demonstrated in recent OECD guideline-compliant studies) makes it manageable for industrial-scale applications with proper precautions.

Looking forward, the compound's unique properties position it as a valuable tool in several emerging areas of pharmaceutical research. Current investigations are exploring its use in PROTAC (proteolysis-targeting chimera) development, where its structural features may contribute to improved linker chemistry and target protein engagement. Additionally, its potential in radiopharmaceutical development is being evaluated, leveraging the fluorine atom for potential ¹⁸F labeling applications in PET tracer development.

The growing body of research surrounding 1261871-94-6 underscores its importance as a versatile intermediate in modern drug discovery. As synthetic methodologies continue to improve and novel applications emerge, this compound is likely to maintain its position as a valuable asset in the medicinal chemist's toolkit for the foreseeable future.